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Compound of Interest

Compound Name: CP-690550A

Cat. No.: B606784

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling and disposal
of CP-690550A, also known as Tofacitinib. Adherence to these procedural guidelines is critical
for ensuring the safety of all researchers, scientists, and drug development professionals in the
laboratory environment. This guide will serve as the preferred resource for operational safety
and chemical handling protocols involving this potent Janus kinase (JAK) inhibitor.

Essential Personal Protective Equipment (PPE)

When handling CP-690550A in solid or powdered form, or in solutions, the following personal
protective equipment is mandatory to prevent skin contact, inhalation, and eye exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves (EN374 or ASTM F1001
compliant).[1]

Prevents skin absorption, a
noted hazard for this
compound. Double-gloving
provides an extra layer of
protection against tears and

contamination.

Eye Protection

Safety glasses with side
shields or chemical splash
goggles (EN166 or ANSI Z87.1
compliant).[1]

Protects eyes from dust
particles and splashes of
solutions containing CP-
690550A.

Respiratory Protection

If dust generation is possible
or the Occupational Exposure
Limit (OEL) is exceeded, a P3-
filtered full-face respirator is
required (EN136, EN143, or
ASTM F2704-10 compliant).[1]

[2]

CP-690550A is a potent
compound, and inhalation of
dust must be avoided. A P3
filter is effective against fine

particulates.

Protective Clothing

Disposable, impervious lab
coat or coveralls (EN13982 or
ANSI 103 compliant).[1]

Provides a barrier against skin
contact with the compound.
Disposable garments prevent

cross-contamination.

Quantitative Safety Data

The following table summarizes the key quantitative safety information for CP-690550A

(Tofacitinib).

Parameter

Value

Source

Occupational Exposure Limit
(OEL)

15 pg/m3 (8-hour Time-
Weighted Average)

Pfizer Safety Data Sheet[2]

Skin Notation

Yes

Pfizer Safety Data Sheet[2]
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Note on Skin Notation: The "Skin" notation indicates that CP-690550A can be absorbed
through the skin, contributing to systemic exposure. Therefore, meticulous attention to hand
and body protection is crucial.

Experimental Protocols: Step-by-Step Handling and
Disposal
Operational Plan for Safe Handling

This protocol outlines the step-by-step procedure for safely handling CP-690550A in a
laboratory setting.

e Preparation:
o Ensure all necessary PPE is available and in good condition.

o Verify that the designated handling area (e.g., a chemical fume hood or a powder
containment hood) is clean and operational.

o Prepare all necessary equipment and reagents before handling the compound.

e Handling:

[e]

Don the appropriate PPE as specified in the table above.

o

Handle solid CP-690550A in a ventilated enclosure to minimize dust generation.[3]

o

If weighing the compound, use a balance inside the containment hood.

[¢]

When preparing solutions, add the solvent to the solid compound slowly to avoid
splashing.

[¢]

Avoid direct contact with the compound at all times.
e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound. A deactivation solution may be developed for this purpose.[4]
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o Carefully remove PPE, avoiding self-contamination. Dispose of all disposable PPE as
hazardous waste.

o Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan

The disposal of CP-690550A and all contaminated materials must be handled with care to
prevent environmental release and ensure regulatory compliance.

o Waste Segregation:

o All solid waste contaminated with CP-690550A (e.g., disposable PPE, weighing papers,
pipette tips) must be collected in a dedicated, clearly labeled, and sealed hazardous waste
container.[1][3]

o Liquid waste containing CP-690550A should be collected in a separate, labeled, and
sealed hazardous waste container.

» Container Management:

o Waste containers must be kept closed except when adding waste.

o Store waste containers in a designated, secure area away from general laboratory traffic.
» Final Disposal:

o All waste containing CP-690550A must be disposed of through the institution's hazardous
waste management program.

o Do not dispose of CP-690550A down the drain or in the regular trash.[5]

o Follow all applicable federal, state, and local regulations for hazardous waste disposal.[6]

Visual Workflow for Handling CP-690550A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]
o 2.leap.epa.ie [leap.epa.ie]

o 3. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]
e 4. pubs.acs.org [pubs.acs.org]

¢ 5. Pharmaceutical Waste - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

e 6. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling CP-690550A (Tofacitinib)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606784#personal-protective-equipment-for-handling-
Ccp-690550a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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